5-[4-Chloro-2-methyl-5-(propan-2-yl)phenoxy]pentanoic acid

• Molecular Formula: C15H21ClO3
• Molecular Weight: 284.78 g/mol
• IUPAC Name: 5-(4-chloro-2-methyl-5-propan-2-ylphenoxy)pentanoic acid
• InChI: InChI=1S/C15H21ClO3/c1-10(2)12-9-14(11(3)8-13(12)16)19-7-5-4-6-15(17)18/h8-10H,4-7H2,1-3H3,(H,17,18)
• InChI Key: XUBDOCIPMCUZST-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1OCCCCC(=O)O)C(C)C)Cl

Description

5-[4-Chloro-2-methyl-5-(propan-2-yl)phenoxy]pentanoic acid (CAS: 131548-97-5, molecular weight: 262.35 g/mol) is a ω-(phenoxy)alkanoic acid derivative characterized by a pentanoic acid backbone linked to a substituted aromatic ring. The phenyl group features a chloro (-Cl) group at position 4, a methyl (-CH₃) group at position 2, and an isopropyl (-CH(CH₃)₂) group at position 5 .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[4-Chloro-2-methyl-5-(propan-2-yl)phenoxy]pentanoic acid typically involves the reaction of 4-chloro-2-methyl-5-(propan-2-yl)phenol with a pentanoic acid derivative under specific conditions. The reaction conditions often include the use of a base such as sodium hydroxide or potassium carbonate to facilitate the formation of the phenoxy linkage .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the desired product .

Chemical Reactions Analysis

Types of Reactions

5-[4-Chloro-2-methyl-5-(propan-2-yl)phenoxy]pentanoic acid can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert it into alcohols or alkanes.

Substitution: Halogen substitution reactions can replace the chlorine atom with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are used.

Substitution: Nucleophilic substitution reactions often use reagents like sodium iodide (NaI) in acetone.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols .

Scientific Research Applications

5-[4-Chloro-2-methyl-5-(propan-2-yl)phenoxy]pentanoic acid has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic effects and applications in drug development.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-[4-Chloro-2-methyl-5-(propan-2-yl)phenoxy]pentanoic acid involves its interaction with specific molecular targets. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Structural and Functional Comparisons with Similar Compounds

Substituted Phenoxyalkanoic Acids

Compound 2a–2d Series ()

A series of 5-(phenoxy)pentanoic acids (e.g., 2a–2d) shares the pentanoic acid backbone but differs in phenyl substituents. Key comparisons include:

• Biotransformation Rates: Mitochondrial β-oxidation rates vary significantly with substituents. For example: 2a (unsubstituted phenyl): Highest biotransformation rate. 2b (2-methylphenoxy): Moderate rate, similar to 3-(phenoxy)propanoic acids. 2c (benzyl carbamoyl): Lower rate (62% yield, 99% purity). 2d (4-fluorophenyl carbamoyl): Lowest rate (50% yield, 96% purity). The target compound’s chloro and isopropyl groups likely further reduce biotransformation compared to 2a–2d due to increased steric hindrance and electron-withdrawing effects .

Antiarteriosclerotic Benzimidazole Derivatives ()

Compounds like 5-[4-(5-chloro-1H-benzimidazol-2-yl)phenoxy]-2,2-dimethylpentanoic acid methyl ester feature benzimidazole moieties instead of simple aromatic substituents. These derivatives exhibit antiarteriosclerotic activity, suggesting that the target compound’s chloro and isopropyl groups may optimize lipid solubility for similar therapeutic effects.

Chain Length and Backbone Modifications

• 3-(Phenoxy)propanoic Acids: Shorter chain analogs generally exhibit higher mitochondrial biotransformation rates than 5-(phenoxy)pentanoic acids, except when substituted with bulky groups (e.g., 2-methylphenoxy) .
• Allyl Ester Derivatives (): Allyl 5-(4-(hydroxymethyl)phenoxy)pentanoate (CAS: 1642310-00-6) introduces an ester group, enhancing lipophilicity but requiring enzymatic hydrolysis for activation. The target compound’s free carboxylic acid group may offer direct bioactivity without metabolic activation.

Physicochemical and Pharmacokinetic Properties

Molecular Weight and Lipophilicity

• The target compound (262.35 g/mol) is smaller than PROTAC derivatives (e.g., C₃₁H₄₁FN₄O₇S, 632.27 g/mol) , favoring better membrane permeability.

Stability and Metabolism

• The chloro group may slow oxidative metabolism, extending half-life compared to fluoro or methyl-substituted analogs (e.g., 2d in ) .
• Unlike ester prodrugs (e.g., ), the free carboxylic acid group avoids hydrolysis-dependent activation, enabling immediate target engagement.

Comparative Data Table

Compound	Substituents	Molecular Weight (g/mol)	Biotransformation Rate	Key Application
Target Compound	4-Cl, 2-CH₃, 5-CH(CH₃)₂	262.35	Low (predicted)	Mitochondrial prodrug
2a ()	Unsubstituted phenyl	~220	High	Metabolic studies
2c ()	Benzyl carbamoyl	~450	Moderate	Enzyme inhibition
Allyl Ester ()	4-(Hydroxymethyl)phenoxy, ester	264.32	N/A	Lipophilic prodrug
PROTAC 72 ()	Thiazole, fluorocyclopropane	632.27	N/A	Targeted protein degradation